1-(3,4-dimethoxybenzyl)-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)urea

Specification

• CAS No.: 2034592-90-8
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.463
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]urea
• Standard InChI: InChI=1S/C21H26N4O4/c1-14-10-15(2)25(24-14)17(18-6-5-9-29-18)13-23-21(26)22-12-16-7-8-19(27-3)20(11-16)28-4/h5-11,17H,12-13H2,1-4H3,(H2,22,23,26)
• Standard InChI Key: QMIREYUIZMGUDJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C(CNC(=O)NCC2=CC(=C(C=C2)OC)OC)C3=CC=CO3)C

Introduction

Structural Components

• Pyrazole Ring: The 3,5-dimethylpyrazole component is a common motif in organic chemistry, known for its stability and versatility in forming derivatives. Compounds like 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylamine (CAS 62821-88-9) highlight the reactivity of pyrazole rings in forming various derivatives.

• Furan Ring: Furan is a five-membered aromatic ring known for its reactivity in organic synthesis. Compounds like (3,5-dimethyl-1H-pyrazol-1-yl)(furan-2-yl)methanone demonstrate the integration of furan into complex molecules.

• Urea Linkage: Urea is a common functional group used in organic synthesis to link different moieties. Its presence in the compound suggests potential applications in drug design or materials science.

Synthesis and Potential Applications

Given the absence of direct information on the synthesis of 1-(3,4-dimethoxybenzyl)-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)urea, we can speculate on its synthesis based on similar compounds:

• Synthesis Pathway: The synthesis might involve a multi-step process, starting with the formation of the pyrazole and furan components, followed by their coupling and subsequent reaction with a urea-forming reagent.

• Potential Applications: Compounds with diverse functional groups like this one may have applications in pharmaceuticals, agrochemicals, or materials science due to their potential biological activity or unique physical properties.

Research Findings

While specific research findings on 1-(3,4-dimethoxybenzyl)-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)urea are not available, studies on similar compounds suggest potential biological activities:

• Cytotoxic Effects: Compounds with pyrazole rings have shown cytotoxic effects, which could be relevant for cancer research.

• Pharmaceutical Applications: The presence of a urea linkage and diverse aromatic rings may contribute to interactions with biological targets, making it a candidate for drug development.